Cas no 1198103-73-9 (tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo2,3-bpyridine-1-carboxylate)

• Product Name: tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo2,3-bpyridine-1-carboxylate
• CAS No: 1198103-73-9
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• MDL: MFCD13563093
• CID: 1004256
• PubChem ID: 329772045
• Update Time: 2025-11-02

tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo2,3-bpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(hydroxymethyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• A-6166
• AC1Q2OI0
• AG-L-20697
• AK-56919
• CTK4B1508
• FT-0681675
• MolPort-008-154-024
• tert-Butyl 3-(hydroxymethyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate, AldrichCPR
• DTXSID40673636
• MFCD13563093
• tert-Butyl3-(hydroxymethyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• tert-butyl 3-(hydroxymethyl)-5-methylpyrrolo[2,3-b]pyridine-1-carboxylate
• 1198103-73-9
• YXB10373
• AKOS015856374
• tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo2,3-bpyridine-1-carboxylate

• MDL： MFCD13563093
• Inchi： 1S/C14H18N2O3/c1-9-5-11-10(8-17)7-16(12(11)15-6-9)13(18)19-14(2,3)4/h5-7,17H,8H2,1-4H3
• InChI Key： DJICFPSXUIFDTJ-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(CO)C2=CC(C)=CN=C12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo2,3-bpyridine-1-carboxylate Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 43
• Safety Instruction： 36/37
• HazardClass：IRRITANT

Additional information on tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo2,3-bpyridine-1-carboxylate

Comprehensive Guide to tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (CAS No. 1198103-73-9)

tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (CAS No. 1198103-73-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyridine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both hydroxymethyl and tert-butyl carboxylate functional groups makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular structure of tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate features a pyrrolopyridine core, which is a fused bicyclic system combining pyrrole and pyridine rings. This structural motif is often found in bioactive molecules, making it a valuable scaffold for medicinal chemistry. The hydroxymethyl group at the 3-position enhances the compound's reactivity, allowing for further derivatization, while the tert-butyl carboxylate group provides steric protection and improves solubility in organic solvents. These features make it an attractive building block for the synthesis of more complex molecules.

In recent years, the demand for tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate has surged, particularly in the pharmaceutical sector. This compound is frequently used as a key intermediate in the development of kinase inhibitors, which are crucial for treating various diseases, including cancer and inflammatory disorders. The rise of targeted therapy and personalized medicine has further amplified its importance, as researchers seek novel scaffolds to design more effective and selective drugs. Additionally, its applications extend to agrochemicals, where it serves as a precursor for crop protection agents.

One of the most searched questions about tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate relates to its synthesis. The compound is typically prepared through multi-step organic reactions, starting from commercially available pyrrolopyridine derivatives. A common approach involves the protection of the nitrogen atom in the pyrrole ring using a tert-butyloxycarbonyl (Boc) group, followed by functionalization at the 3-position with a hydroxymethyl moiety. Researchers often optimize these steps to improve yield and purity, as high-quality intermediates are critical for downstream applications.

The stability and storage conditions of tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate are also topics of interest. This compound is generally stable under ambient conditions but should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Proper handling and storage ensure its longevity and maintain its reactivity for subsequent chemical transformations. These precautions are particularly important for industrial-scale applications, where consistency in quality is paramount.

From a market perspective, tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate is witnessing growing demand due to its role in cutting-edge research. Pharmaceutical companies and contract research organizations (CROs) are among the primary consumers, leveraging its utility in drug discovery pipelines. The compound's versatility aligns with the broader trend of fragment-based drug design, where small, functionalized molecules are used to build larger, more potent drugs. This approach has gained traction in recent years, driven by advancements in structural biology and computational chemistry.

In conclusion, tert-Butyl 3-(Hydroxymethyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (CAS No. 1198103-73-9) is a compound of significant scientific and industrial relevance. Its unique structural features and broad applicability make it a valuable asset in synthetic and medicinal chemistry. As research continues to uncover new therapeutic targets and agrochemical solutions, the importance of such specialized intermediates is expected to grow. For researchers and industry professionals, understanding its properties and applications is essential for harnessing its full potential.